Cas no 2034521-53-2 (1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol)

• Product Name: 1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol
• CAS No: 2034521-53-2
• MF: C₁₃H₂₀N₄O₂S
• MW: 296.388501167297
• CID: 5999488
• PubChem ID: 91813614
• Update Time: 2025-06-26

1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol
• [4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• 2034521-53-2
• AKOS025315246
• (4-(3-hydroxypyrrolidin-1-yl)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• F6442-7364
• 1-[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]pyrrolidin-3-ol

• Inchi： 1S/C13H20N4O2S/c1-9-12(20-15-14-9)13(19)16-5-2-10(3-6-16)17-7-4-11(18)8-17/h10-11,18H,2-8H2,1H3
• InChI Key： GOPPWCIURKMLKL-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCC(CC1)N1CCC(C1)O)=O

Computed Properties

• Exact Mass: 296.13069707g/mol
• Monoisotopic Mass: 296.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol

Introduction to 1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol (CAS No. 2034521-53-2)

1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol (CAS No. 2034521-53-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a thiadiazole ring, a piperidine ring, and a pyrrolidine ring, all of which contribute to its diverse biological activities.

The thiadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one sulfur atom. It is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the methyl group at the 4-position of the thiadiazole ring in this compound further enhances its stability and bioavailability. The piperidine ring, on the other hand, is a six-membered cyclic amine that is commonly found in many biologically active compounds. It plays a crucial role in modulating the compound's pharmacokinetic properties and receptor interactions.

The pyrrolidine ring, a five-membered cyclic amine, adds another layer of complexity to the molecule. The hydroxyl group at the 3-position of the pyrrolidine ring imparts additional reactivity and solubility to the compound, making it more suitable for various pharmaceutical applications. The combination of these structural elements results in a molecule with a high degree of functional versatility and potential therapeutic utility.

Recent studies have highlighted the potential of 1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary studies have indicated that 1-1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-ylpyrrolidin-3-ol may have neuroprotective properties. In vitro experiments have demonstrated that it can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This suggests that it could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-1-(4-methyl-1,2,3-thiadiazole)-5-carbonyl)piperidin-4-y lpyrrolidin -3 -ol has also been extensively studied. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life, which allows for once-daily dosing in clinical settings.

In terms of safety and toxicity, preclinical studies have indicated that 1 -1 -(4 -methyl -1 ,2 ,3 -thiadiazole -5 -carbonyl ) piperidin -4 -yl pyrrolidin -3 -ol is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models at doses up to 500 mg/kg. However, further clinical trials are necessary to fully evaluate its safety profile in humans.

The potential applications of 1 -1 -(4 -methyl -1 ,2 ,3 -thiadiazole -5 -carbonyl ) piperidin -4 -yl pyrrolidin -3 -ol extend beyond its anti-inflammatory and neuroprotective properties. Ongoing research is exploring its use as an antiviral agent against various viral infections. Preliminary data suggest that it may inhibit viral replication by interfering with viral entry or assembly processes.

In conclusion, 1 -1 -(4 -methyl -1 ,2 ,3 -thiadiazole -5 -carbonyl ) piperidin -4 -yl pyrrolidin -3 -ol (CAS No. 2034521 -53 -2) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development in medicinal chemistry and drug discovery.